Cas no 56859-92-8 (3-(furan-3-yl)propan-1-ol)
3-(Furan-3-yl)propan-1-ol is a furan-based alcohol with a molecular formula of C₇H₁₀O₂, featuring a furan ring linked to a three-carbon aliphatic chain terminated by a hydroxyl group. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, which allows for further derivatization at both the furan ring and the hydroxyl group. It serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The furan moiety contributes to its potential as a precursor for heterocyclic compounds, while the propanol chain enhances solubility and reactivity in various reaction conditions. Its stability and well-defined reactivity profile make it suitable for controlled synthetic applications.
3-(furan-3-yl)propan-1-ol structure
Product Name:3-(furan-3-yl)propan-1-ol
CAS No:56859-92-8
MF:C7H10O2
MW:126.153102397919
MDL:MFCD09927268
CID:1114136
PubChem ID:13521238
Update Time:2025-05-27
3-(furan-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Furanpropanol
- 3-(furan-3-yl)propan-1-ol
- Z1198265634
- EN300-378755
- 3-(3-furyl)propanol
- 56859-92-8
- RLUBZTKNAMMEGF-UHFFFAOYSA-N
- AKOS006312560
- CS-0247922
- SCHEMBL2011542
-
- MDL: MFCD09927268
- Inchi: 1S/C7H10O2/c8-4-1-2-7-3-5-9-6-7/h3,5-6,8H,1-2,4H2
- InChI Key: RLUBZTKNAMMEGF-UHFFFAOYSA-N
- SMILES: O1C=CC(=C1)CCCO
Computed Properties
- Exact Mass: 126.068079557g/mol
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 73.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 33.4Ų
3-(furan-3-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-378755-0.05g |
3-(furan-3-yl)propan-1-ol |
56859-92-8 | 95.0% | 0.05g |
$245.0 | 2025-03-16 | |
| Enamine | EN300-378755-0.1g |
3-(furan-3-yl)propan-1-ol |
56859-92-8 | 95.0% | 0.1g |
$366.0 | 2025-03-16 | |
| Enamine | EN300-378755-0.25g |
3-(furan-3-yl)propan-1-ol |
56859-92-8 | 95.0% | 0.25g |
$524.0 | 2025-03-16 | |
| Enamine | EN300-378755-0.5g |
3-(furan-3-yl)propan-1-ol |
56859-92-8 | 95.0% | 0.5g |
$824.0 | 2025-03-16 | |
| Enamine | EN300-378755-1.0g |
3-(furan-3-yl)propan-1-ol |
56859-92-8 | 95.0% | 1.0g |
$1057.0 | 2025-03-16 | |
| Enamine | EN300-378755-2.5g |
3-(furan-3-yl)propan-1-ol |
56859-92-8 | 95.0% | 2.5g |
$2071.0 | 2025-03-16 | |
| Enamine | EN300-378755-5.0g |
3-(furan-3-yl)propan-1-ol |
56859-92-8 | 95.0% | 5.0g |
$3065.0 | 2025-03-16 | |
| Enamine | EN300-378755-10.0g |
3-(furan-3-yl)propan-1-ol |
56859-92-8 | 95.0% | 10.0g |
$4545.0 | 2025-03-16 | |
| Enamine | EN300-378755-1g |
3-(furan-3-yl)propan-1-ol |
56859-92-8 | 95% | 1g |
$1057.0 | 2023-08-31 | |
| Enamine | EN300-378755-5g |
3-(furan-3-yl)propan-1-ol |
56859-92-8 | 95% | 5g |
$3065.0 | 2023-08-31 |
3-(furan-3-yl)propan-1-ol Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
56859-92-8 (3-(furan-3-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent